Cas no 1500434-52-5 (1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 1500434-52-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6378102
• PubChem ID: 82600550
• Update Time: 2025-08-05

1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid
• 1500434-52-5
• EN300-1786281

• Inchi： 1S/C9H12N2O2/c1-11-7(3-6-10-11)9(8(12)13)4-2-5-9/h3,6H,2,4-5H2,1H3,(H,12,13)
• InChI Key： ISYDMLKZWSONIA-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=NN2C)CCC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 1500434-52-5)

1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1500434-52-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclobutane ring conjugated with a 1-methyl-1H-pyrazole moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the pyrazole ring, a well-known pharmacophore, suggests promising interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

The compound's structure combines the rigidity of the cyclobutane ring with the heterocyclic flexibility of the pyrazole moiety, which can influence its physicochemical properties and biological efficacy. The 1-methyl substituent on the pyrazole ring further modulates its electronic and steric environment, potentially enhancing binding affinity to specific receptors or enzymes. Such structural features are often exploited in the design of novel therapeutic agents, where precise molecular interactions are critical for therapeutic success.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic profiles. Pyrazole derivatives, in particular, have been extensively studied for their roles in anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of a cyclobutane ring into these derivatives can enhance metabolic stability and improve oral bioavailability, which are crucial factors in drug development.

1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid has been explored in several preclinical studies as a potential lead compound for further optimization. Its unique structural framework allows for modifications at multiple positions, enabling the synthesis of analogues with tailored biological properties. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

The compound's potential is further underscored by its ability to engage with biological targets through multiple interaction modes, such as hydrogen bonding and hydrophobic interactions. The pyrazole ring provides a suitable platform for hydrogen bonding with amide or carbonyl groups in proteins, while the cyclobutane ring contributes to hydrophobic complementarity. Such dual interactions can enhance binding affinity and selectivity, key attributes for successful drug candidates.

Recent advancements in computational chemistry have facilitated the rapid screening of virtual libraries containing 1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid derivatives. Molecular docking simulations have identified promising scaffolds for further development, guiding experimental efforts towards high-affinity binders. These computational approaches have significantly accelerated the drug discovery process, reducing the time and cost associated with traditional high-throughput screening methods.

In addition to its pharmacological potential, 1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid has been investigated for its role in material science applications. Its rigid structure and functionalizable surface make it a candidate for designing novel polymers or coordination complexes with specific properties. Such materials could find applications in catalysis, sensing, or as components of advanced coatings.

The synthesis of 1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include cyclization reactions to form the cyclobutane ring and functional group interconversions to introduce the pyrazole moiety. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing byproduct formation and improving yields.

The compound's stability under various conditions is another critical factor in its utility as a pharmaceutical intermediate or active ingredient. Studies have demonstrated that 1-(1-methyl-1H-pyrazol-5-yl)cyclobutane-1-carboxylic acid maintains its structural integrity under physiological conditions, suggesting potential suitability for formulation into oral or injectable dosage forms.

Future research directions may focus on exploring novel derivatives of (CAS No. 1500434-52) that exhibit enhanced bioavailability or reduced toxicity. Additionally, investigating its interactions with cellular components using advanced spectroscopic techniques could provide deeper insights into its mechanism of action. These studies may pave the way for new therapeutic applications or reveal unexpected biological functions.

In conclusion,(CAS No.) 1500434 represents a structurally intriguing compound with significant potential in pharmaceutical research and beyond. Its unique combination of functional groups and favorable physicochemical properties make it a valuable candidate for further exploration. As our understanding of molecular interactions evolves,(product name) is poised to play a pivotal role in shaping next-generation therapeutics.